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Compound of Interest

4-(1-Bromoethyl)-1,1-
Compound Name:
dimethylcyclohexane

cat. No.: B1376786

CAS Number: 1541820-82-9
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the chemical compound 4-(1-
bromoethyl)-1,1-dimethylcyclohexane. Due to the limited availability of published
experimental data, this guide focuses on summarizing the fundamental properties and
predicted characteristics of the molecule.

Chemical Identity and Physical Properties

4-(1-bromoethyl)-1,1-dimethylcyclohexane is a halogenated derivative of
dimethylcyclohexane. Its core structure consists of a cyclohexane ring substituted with a 1-
bromoethyl group at the 4-position and two methyl groups at the 1-position.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 1541820-82-9 (11121131141
Molecular Formula C1oH19Br [1][4]
Molecular Weight 219.16 g/mol [4]

MDL Number MFCD21776206 [4]

Note: Experimental physical properties such as boiling point, melting point, and density are not
readily available in published literature.

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 4-(1-bromoethyl)-1,1-
dimethylcyclohexane are not extensively documented in publicly accessible scientific
literature. However, its structure suggests that it could be synthesized through standard organic

chemistry methodologies.
Logical Synthesis Workflow:

A plausible synthetic route could involve the bromination of 4-ethyl-1,1-dimethylcyclohexane.
This could potentially be achieved through a radical substitution reaction, for instance, using N-
bromosuccinimide (NBS) in the presence of a radical initiator.
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4-ethyl-1,1-dimethylcyclohexane Bromination

e > 4-(1-bromoethyl)-1,1-dimethylcyclohexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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